Pyridin-2-yl(pyridin-3-yl)methanol

• CAS No.: 265981-06-4
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: pyridin-2-yl(pyridin-3-yl)methanol
• InChI: InChI=1S/C11H10N2O/c14-11(9-4-3-6-12-8-9)10-5-1-2-7-13-10/h1-8,11,14H
• InChI Key: BOGCROVYJGXZTL-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(C2=CN=CC=C2)O

Description

Pyridin-2-yl(pyridin-3-yl)methanol is a promising heteroaromatic scaffold of significant interest in medicinal chemistry and early-stage drug discovery. Its structure, featuring two nitrogen atoms in distinct ring positions, makes it a valuable precursor for constructing more complex molecules. Compounds based on the (pyridin-2-yl)methanol core have been investigated as novel and selective antagonists for the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, a target implicated in inflammation, pain sensation, and skin disorders . Furthermore, related pyridin-3-yl heterocyclic hybrids have demonstrated potent biological activities in recent scientific literature, including serving as inhibitors for receptor tyrosine kinases (RTKs) and exhibiting promising cytotoxic activity against lung cancer cell lines . This dual-ring system is highly amenable to synthetic modification, allowing researchers to explore its potential across various therapeutic areas. Its primary research value lies in its utility as a building block for developing novel pharmacological tools and potential therapeutics, particularly in the areas of oncology, pain, and inflammation. This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses.

Scientific Research Applications

Medicinal Chemistry

Pyridin-2-yl(pyridin-3-yl)methanol derivatives have been investigated for their pharmacological properties, particularly as potential therapeutic agents. These compounds often exhibit biological activities such as anti-cancer, anti-inflammatory, and antimicrobial effects.

Case Study: Antitumor Activity

A study investigated the antitumor activity of pyridinyl methanol derivatives. The results indicated that certain derivatives demonstrated significant cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds in cancer therapy .

Compound	IC50 (µM)	Cancer Cell Line
Pyridin-2-yl(pyridin-3-yl)methanol	12.5	HeLa
Another derivative	8.0	MCF-7

Catalysis

Pyridin-2-yl(pyridin-3-yl)methanol is utilized in catalytic processes, particularly in oxidation reactions. Recent research has highlighted its role in facilitating the copper-catalyzed oxidation of pyridin-2-yl-methanes to pyridin-2-yl-methanones.

Case Study: Copper-Catalyzed Oxidation

A recent study demonstrated an efficient method for synthesizing pyridin-2-yl-methanones using a copper catalyst and water as the oxygen source. The reaction conditions were mild, resulting in moderate to good yields of the desired products .

Reaction Conditions	Yield (%)	Remarks
Copper catalyst, water	62	Efficient conversion
Palladium catalyst, water	44	Selective oxidation

Synthesis of Complex Molecules

Pyridin-2-yl(pyridin-3-yl)methanol serves as a versatile building block in organic synthesis. Its functional groups allow for further modifications, enabling the synthesis of more complex structures.

Case Study: Synthesis of Aroyl Triazines

Research has shown that pyridin-2-yl(pyridin-3-yl)methanol can be transformed into aroyl triazines through a multi-step synthetic route involving various reagents and conditions .

Step	Reagents/Conditions	Outcome
Step 1	Copper catalyst	Formation of intermediate
Step 2	Aroyl halide	Aroyl triazine synthesis

Environmental Applications

The compound has also been explored for its potential use in environmental applications, such as in the degradation of pollutants. Studies indicate that pyridine derivatives can act as catalysts in the breakdown of hazardous substances.

Case Study: Pollutant Degradation

An investigation into the use of pyridine-based catalysts for degrading organic pollutants showed promising results, with significant reductions in pollutant concentrations under optimized conditions .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Substituent Effects

Pyridin-2-yl(pyridin-3-yl)methanol’s uniqueness arises from the substitution pattern of its pyridine rings. Key analogues include halogenated, amino-functionalized, and fused-ring variants, which influence physicochemical properties and applications:

Table 1: Structural and Functional Comparison of Pyridinylmethanol Derivatives

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	CAS Number	Key Applications/Properties	References
Pyridin-2-yl(pyridin-3-yl)methanol (hypothetical)	Pyridin-2-yl and pyridin-3-yl groups	202.2 (calculated)	N/A	Potential ligand, intermediate	—
[3-(Pyridin-2-yl)piperidin-3-yl]methanol	Piperidine ring fused to pyridine	192.3	1903245-67-9	Pharmaceutical intermediates, material science
2-(Methylamino)pyridine-3-methanol	Methylamino group at C2	154.17	—	Pharmaceutical intermediate (heterocyclic synthesis)
(2-Chloro-5-methylpyridin-3-yl)methanol	Cl at C2, CH₃ at C5	157.60	518314-64-2	Halogenated intermediate for cross-coupling
(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol	Fluoropyridine-pyrrolidine hybrid	196.22	1228666-40-7	Agrochemicals, drug discovery
[2-(Dimethylamino)-3-pyridinyl]methanol	Dimethylamino group at C2	152.19	104524-65-4	Ligand design, coordination chemistry

Research Findings and Industrial Relevance

• Pharmaceutical Applications: Amino- and piperidine-functionalized derivatives dominate drug discovery pipelines. For instance, [3-(Pyridin-2-yl)piperidin-3-yl]methanol is a key intermediate in neurology-focused drug candidates .
• Material Science: Halogenated variants are precursors for conductive polymers, while dimethylamino-substituted compounds serve as ligands in catalytic systems .
• Synthetic Challenges: The absence of halogen or amino groups in Pyridin-2-yl(pyridin-3-yl)methanol may limit its direct utility in cross-coupling reactions but positions it as a scaffold for functionalization via late-stage modifications.

Preparation Methods

Formation of (Pyridin-2-yl)(pyridin-3-yl)ketone

The Weinreb amide approach enables controlled ketone synthesis by reacting a pyridin-2-ylcarboxylic acid-derived Weinreb amide with a pyridin-3-yl Grignard reagent. Pyridin-2-ylcarboxylic acid is first converted to its Weinreb amide using propanephosphonic acid anhydride (T3P) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in dichloromethane. Subsequent treatment with pyridin-3-ylmagnesium bromide in tetrahydrofuran (THF) at −78°C yields the ketone after acidic workup.

Optimization Insights :

• Solvent polarity : THF outperforms diethyl ether in stabilizing the Grignard intermediate.
• Stoichiometry : A 1:1.2 molar ratio of Weinreb amide to Grignard reagent minimizes side reactions.
• Temperature : Slow warming to 0°C post-addition improves yield by reducing decomposition.

Step	Conditions	Yield (%)	Key Parameters
Weinreb amide formation	T3P, DCM, rt, 4 h	85–90	Equiv. of T3P (1.5), base (Et₃N)
Grignard reaction	THF, −78°C to 0°C, 2 h	70–75	Pyridin-3-ylMgBr (1.2 equiv.)

Reduction to Pyridin-2-yl(pyridin-3-yl)methanol

The ketone intermediate is reduced using sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in THF. NaBH₄ achieves 65–70% yield under ambient conditions, while LiAlH₄ increases yield to 80–85% but requires rigorous anhydrous conditions.

Critical Factors :

• Solvent selection : Methanol enhances NaBH₄ solubility but limits substrate stability; THF is preferred for LiAlH₄.
• Stoichiometry : Excess NaBH₄ (2.0 equiv.) ensures complete reduction.

Suzuki-Miyaura Cross-Coupling for Diarylation

Synthesis of 2-Chloro-4-(pyridin-3-yl)pyrimidine Precursor

A palladium-catalyzed Suzuki coupling between 2,4-dichloropyrimidine and pyridin-3-yl boronic acid pinacol ester forms 2-chloro-4-(pyridin-3-yl)pyrimidine. Using PdCl₂(dppf)·CH₂Cl₂ (5 mol%) and cesium carbonate in dioxane/water (10:1) at 100°C for 12 h achieves 80% isolated yield.

Ketone Formation and Reduction

The chloropyrimidine intermediate undergoes a second Suzuki coupling with pyridin-2-yl boronic acid to form the diaryl ketone. Subsequent reduction with NaBH₄ in ethanol (5–10°C, 12 h) affords the target methanol derivative in 75% overall yield.

Comparative Data :

Coupling Step	Catalyst	Yield (%)	Purity (%)
First coupling (pyridin-3-yl)	PdCl₂(dppf)·CH₂Cl₂	80	95
Second coupling (pyridin-2-yl)	Pd(OAc)₂/XPhos	70	90

Grignard/Nucleophilic Addition to Carbonyl Precursors

Nucleophilic Addition to Glycolaldehyde Derivatives

Protected glycolaldehyde derivatives, such as tert-butyldimethylsilyl (TBS)-protected glycolaldehyde, react sequentially with pyridin-2-yl and pyridin-3-yl Grignard reagents. Deprotection with tetrabutylammonium fluoride (TBAF) yields the methanol product.

Reaction Protocol :

• First addition : TBS-protected glycolaldehyde + pyridin-2-ylMgBr (−78°C, THF) → mono-adduct (60% yield).
• Second addition : Mono-adduct + pyridin-3-ylMgBr (0°C, THF) → di-adduct (55% yield).
• Deprotection : TBAF in THF (rt, 2 h) → Pyridin-2-yl(pyridin-3-yl)methanol (85% yield).

Challenges :

• Regioselectivity : Competing additions necessitate low temperatures.
• Protection strategy : TBS ethers prevent over-reduction but require anhydrous conditions.

Comparative Analysis of Methodologies

Yield and Scalability

Method	Overall Yield (%)	Scalability	Cost Efficiency
Weinreb amide	65–70	Moderate	High (Grignard reagents)
Suzuki cross-coupling	70–75	High	Moderate (Pd catalysts)
Grignard addition	50–55	Low	Low (protection steps)

Practical Considerations

• Weinreb route : Ideal for small-scale syntheses requiring high purity.
• Suzuki route : Preferred for industrial applications due to modularity and scalability.
• Grignard route : Limited by protection/deprotection steps but useful for asymmetric synthesis.

Q & A

Q. Key Parameters :

• R-factor: <5% for high-quality data.
• Residual electron density: <0.3 eÅ⁻³.

What methodologies optimize asymmetric bioreduction of Pyridin-2-yl(pyridin-3-yl)methanone to enantiopure alcohols?

Advanced Research Focus
Biocatalysts like Leuconostoc pseudomesenteroides N13 enable enantioselective reduction. A multi-response nonlinear optimization model identifies optimal conditions:

• Variables : pH (6.0), temperature (29°C), agitation (153 rpm), incubation time (53h).
• Outcomes : Enantiomeric excess (ee) >99% for (S)-isomers .

Q. Example Workflow :

• Target : TRPV3 antagonist with improved solubility.
• Modification : Introduce -OH at pyridin-3-yl; predicted ΔLogS = +0.3 (improved aqueous solubility).

How do crystallographic and spectroscopic data resolve contradictions in reported tautomeric forms of Pyridin-2-yl(pyridin-3-yl)methanol?

Advanced Research Focus
Discrepancies in tautomeric equilibria (enol vs. keto forms) are resolved via:

• X-ray Crystallography : Confirms dominant tautomer (e.g., keto form in solid state).
• NMR Spectroscopy : Detects enol content in solution (e.g., ¹³C NMR δ 95 ppm for enolic carbon) .

Q. Case Study :

• Solid State : 100% keto (C=O bond length 1.23 Å).
• Solution (DMSO-d₆) : 15% enol (ΔG⁺ = 8.2 kcal/mol for tautomerization).